4,5,6,7-Tetrafluorobenzothiophen-2-carboxylic acid

• Molecular Formula: C9H2F4O2S
• Molecular Weight: 250.17 g/mol
• IUPAC Name: 4,5,6,7-tetrafluoro-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C9H2F4O2S/c10-4-2-1-3(9(14)15)16-8(2)7(13)6(12)5(4)11/h1H,(H,14,15)
• InChI Key: PMDAVWAKELYIEY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C(C(=C(C(=C21)F)F)F)F)C(=O)O

Description

4,5,6,7-Tetrafluorobenzothiophen-2-carboxylic acid is a useful research compound. Its molecular formula is C9H2F4O2S and its molecular weight is 250.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

78 g of 2,3,4,5,6-pentafluorobenzylidene rhodanine were added in small portions to a stirred solution of 68 g of NaOH in 300 ml of water. The resultant clear red solution was heated to 90° C. for one hour, cooled in ice, acidified with concentrated HCl, and the cream coloured solid which was produced was filtered and washed. The crude product (59 g) was purified by sublimation to give 4,5,6,7-tetrafluorobenzothiophen-2-carboxylic acid having a melting point of 200° C.